(R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone
(R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone
Or-1855, also known as levosimendan or simadax, belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. Or-1855 is considered to be a practically insoluble (in water) and relatively neutral molecule. Or-1855 has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, or-1855 is primarily located in the cytoplasm.
A hydrazone and pyridazine derivative; the levo-form is a phosphodiesterase III inhibitor, calcium-sensitizing agent, and inotropic agent that is used in the treatment of HEART FAILURE.
A hydrazone and pyridazine derivative; the levo-form is a phosphodiesterase III inhibitor, calcium-sensitizing agent, and inotropic agent that is used in the treatment of HEART FAILURE.
Brand Name:
Vulcanchem
CAS No.:
101328-85-2
VCID:
VC0022602
InChI:
InChI=1S/C11H13N3O/c1-7-6-10(15)13-14-11(7)8-2-4-9(12)5-3-8/h2-5,7H,6,12H2,1H3,(H,13,15)/t7-/m1/s1
SMILES:
CC1CC(=O)NN=C1C2=CC=C(C=C2)N
Molecular Formula:
C11H13N3O
Molecular Weight:
203.24 g/mol
(R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone
CAS No.: 101328-85-2
Reference Standards
VCID: VC0022602
Molecular Formula: C11H13N3O
Molecular Weight: 203.24 g/mol
| CAS No. | 101328-85-2 |
|---|---|
| Product Name | (R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone |
| Molecular Formula | C11H13N3O |
| Molecular Weight | 203.24 g/mol |
| IUPAC Name | (4R)-3-(4-aminophenyl)-4-methyl-4,5-dihydro-1H-pyridazin-6-one |
| Standard InChI | InChI=1S/C11H13N3O/c1-7-6-10(15)13-14-11(7)8-2-4-9(12)5-3-8/h2-5,7H,6,12H2,1H3,(H,13,15)/t7-/m1/s1 |
| Standard InChIKey | GDMRFHZLKNYRRO-SSDOTTSWSA-N |
| Isomeric SMILES | C[C@@H]1CC(=O)NN=C1C2=CC=C(C=C2)N |
| SMILES | CC1CC(=O)NN=C1C2=CC=C(C=C2)N |
| Canonical SMILES | CC1CC(=O)NN=C1C2=CC=C(C=C2)N |
| Description | Or-1855, also known as levosimendan or simadax, belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. Or-1855 is considered to be a practically insoluble (in water) and relatively neutral molecule. Or-1855 has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, or-1855 is primarily located in the cytoplasm. A hydrazone and pyridazine derivative; the levo-form is a phosphodiesterase III inhibitor, calcium-sensitizing agent, and inotropic agent that is used in the treatment of HEART FAILURE. |
| Synonyms | ((4-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl)hydrazono)propanedinitrile dextrosimendan Levosimendan OR 1259 OR 1855 OR-1259 OR-1855 Simadax simendan |
| PubChem Compound | 10465484 |
| Last Modified | Nov 11 2021 |
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